Cas no 834861-78-8 (2-(3-bromophenyl)ethanethioamide)

• Product Name: 2-(3-bromophenyl)ethanethioamide
• CAS No: 834861-78-8
• MF: C₈H₈BrNS
• MW: 230.124819755554
• CID: 3030513
• PubChem ID: 20114247
• Update Time: 2025-05-27

2-(3-bromophenyl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromophenyl)ethanethioamide

• Inchi： 1S/C8H8BrNS/c9-7-3-1-2-6(4-7)5-8(10)11/h1-4H,5H2,(H2,10,11)
• InChI Key： KQKCUCUCIFQMLD-UHFFFAOYSA-N
• SMILES： C1(CC(N)=S)=CC=CC(Br)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-(3-bromophenyl)ethanethioamide

Research Brief on 2-(3-bromophenyl)ethanethioamide (CAS: 834861-78-8) in Chemical Biology and Pharmaceutical Applications

The compound 2-(3-bromophenyl)ethanethioamide (CAS: 834861-78-8) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile scaffold for drug discovery and biological probe development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 2-(3-bromophenyl)ethanethioamide, particularly the presence of both a bromophenyl group and a thioamide functionality, which contribute to its diverse reactivity and binding properties. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of novel kinase inhibitors, showing promising activity against several cancer-related protein kinases. The researchers utilized computational docking studies to elucidate the binding mode of derivatives of this compound, revealing key interactions with ATP-binding sites.

In antimicrobial research, a team at the University of Tokyo reported in 2024 that 2-(3-bromophenyl)ethanethioamide derivatives exhibited potent activity against drug-resistant strains of Staphylococcus aureus. The study, published in Antimicrobial Agents and Chemotherapy, identified the thioamide moiety as critical for disrupting bacterial cell wall biosynthesis. The bromophenyl group was found to enhance membrane permeability, suggesting potential for development as broad-spectrum antimicrobial agents.

From a synthetic chemistry perspective, advances have been made in optimizing the production of 2-(3-bromophenyl)ethanethioamide. A recent patent (WO2023124567) describes an improved catalytic process for its synthesis with higher yields and reduced environmental impact. This development is particularly significant given the growing interest in this compound as a building block for pharmaceutical intermediates.

In neurodegenerative disease research, preliminary in vitro studies have shown that certain derivatives of 2-(3-bromophenyl)ethanethioamide can modulate tau protein aggregation, a key pathological feature in Alzheimer's disease. While these findings are still in early stages, they open new avenues for therapeutic intervention in protein misfolding disorders.

The compound's potential in targeted drug delivery systems has also been explored. Researchers have conjugated 2-(3-bromophenyl)ethanethioamide to nanoparticle carriers, taking advantage of its chemical handle for bioconjugation while maintaining biological activity. This approach has shown promise in improving drug solubility and tissue specificity in preclinical models.

Despite these promising developments, challenges remain in the clinical translation of 2-(3-bromophenyl)ethanethioamide-based therapeutics. Current research is addressing pharmacokinetic limitations and potential toxicity concerns through structural optimization and formulation strategies. The coming years are expected to see continued progress in understanding and harnessing the full potential of this versatile chemical entity in pharmaceutical applications.